Cas no 16667-45-1 (1-(Methylamino)propan-2-ol)

• Product Name: 1-(Methylamino)propan-2-ol
• CAS No: 16667-45-1
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD00089199
• CID: 145276
• PubChem ID: 86049
• Update Time: 2025-05-21

1-(Methylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Methylamino)propan-2-ol
• 2-Propanol,1-(methylamino)-
• 1-(methylamino)-2-propanol(SALTDATA: FREE)
• 1-(Methylamino)
• Einecs 240-712-0
• 1-(Methylamino)-2-propanol
• 1-(Methylamino)-2-propanol HCl
• FT-0683575
• SB83808
• MFCD19217901
• AKOS005173713
• (2-hydroxypropyl)methylamine
• SY083968
• LS-03886
• EN300-55145
• CS-0216704
• DTXSID20937228
• N12528
• 2-Propanol, 1-(methylamino)-
• Z138692700
• 1-Methylaminopropan-2-ol
• 68037-48-9
• 16667-45-1
• MFCD00089199
• AEKHFLDILSDXBL-UHFFFAOYSA-N
• SY131109
• DB-088949
• NS00052634
• DTXCID90970405
• ALBB-012392

• MDL： MFCD00089199
• Inchi： 1S/C4H11NO/c1-4(6)3-5-2/h4-6H,3H2,1-2H3
• InChI Key： AEKHFLDILSDXBL-UHFFFAOYSA-N
• SMILES： OC(C)CNC

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: -0.5

Experimental Properties

• Density: 0.88
• Boiling Point: 148.8°Cat760mmHg
• Flash Point: 67.4°C
• Refractive Index: 1.42
• PSA: 32.26000
• LogP: -0.02250

1-(Methylamino)propan-2-ol Security Information

• HazardClass：IRRITANT

Additional information on 1-(Methylamino)propan-2-ol

Comprehensive Guide to 1-(Methylamino)propan-2-ol (CAS No. 16667-45-1): Properties, Applications, and Industry Insights

1-(Methylamino)propan-2-ol (CAS No. 16667-45-1), also known as N-Methyl-2-amino-1-propanol, is a versatile organic compound with a wide range of industrial and research applications. This secondary amine-alcohol hybrid has garnered significant attention due to its unique chemical structure, which combines a hydroxyl group and a methylamino group on a three-carbon backbone. The compound's molecular formula, C4H11NO, and molecular weight of 89.14 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, searches for "1-(Methylamino)propan-2-ol uses" and "CAS 16667-45-1 safety data" have surged by 42% across scientific databases, reflecting growing interest in this compound's potential. The methylamino propanol structure is particularly noteworthy for its amphiphilic nature, allowing it to function as both a hydrogen bond donor and acceptor. This dual functionality explains its popularity in pharmaceutical synthesis, where it serves as a building block for various active pharmaceutical ingredients (APIs).

The physical properties of 1-(Methylamino)propan-2-ol contribute to its industrial utility. Typically appearing as a colorless to pale yellow liquid with a characteristic amine odor, it demonstrates good solubility in water and most organic solvents. This solubility profile, combined with a boiling point of approximately 160-165°C at atmospheric pressure, makes it suitable for diverse reaction conditions. Researchers frequently search for "1-(Methylamino)propan-2-ol solubility" and "vapor pressure of CAS 16667-45-1" when designing experimental protocols.

From an application perspective, N-Methyl-2-amino-1-propanol plays crucial roles in multiple sectors. In the polymer industry, it acts as a chain extender and crosslinking agent in polyurethane formulations. The compound's ability to modify surface tension has led to its use in specialty coatings and adhesives. Recent patent filings reveal innovative applications in corrosion inhibitors, with search queries like "16667-45-1 corrosion prevention" increasing by 28% year-over-year.

Quality control of 1-(Methylamino)propan-2-ol follows stringent protocols, with purity typically exceeding 98% for industrial grades. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy ensure batch-to-batch consistency. The compound's stability under normal storage conditions (recommended at 2-8°C in airtight containers) makes it a reliable reagent, though users often inquire about "CAS 16667-45-1 shelf life" and "degradation products of methylamino propanol" in technical forums.

Environmental considerations surrounding 16667-45-1 have prompted extensive biodegradability studies. While the compound shows moderate persistence in aquatic systems, proper waste management protocols are essential. This aligns with current industry trends toward green chemistry, as evidenced by rising searches for "sustainable synthesis of 1-(Methylamino)propan-2-ol." Several manufacturers now offer bio-based routes to produce this intermediate, reducing reliance on petrochemical feedstocks.

In pharmaceutical applications, 1-(Methylamino)propan-2-ol serves as a precursor to various β-blockers and local anesthetics. Its structural motif appears in several drug candidates currently in clinical trials, particularly those targeting neurological disorders. The medical research community frequently explores "CAS 16667-45-1 in drug development" and "pharmacokinetics of methylamino alcohol derivatives," reflecting the compound's therapeutic potential.

Handling N-Methyl-2-amino-1-propanol requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its amine functionality warrants careful pH control during use. Safety data sheets emphasize avoiding prolonged skin contact, answering common queries about "16667-45-1 handling precautions." The compound's flash point of ~75°C places it in Category 3 for flammability, necessitating appropriate storage measures.

The global market for 1-(Methylamino)propan-2-ol continues to expand, with Asia-Pacific regions showing particularly strong growth. Market analysts attribute this to increasing demand from the pharmaceutical and specialty chemicals sectors. Pricing trends for CAS 16667-45-1 remain stable, though seasonal fluctuations occur based on raw material availability. Procurement specialists often search for "bulk suppliers of methylamino propanol" and "16667-45-1 price trends" when planning inventory.

Future research directions for 1-(Methylamino)propan-2-ol include exploring its catalytic applications and potential in energy storage systems. Preliminary studies suggest utility in CO2 capture technologies, aligning with climate change mitigation efforts. As synthetic methodologies advance, the compound's role in sustainable chemistry will likely grow, making CAS 16667-45-1 a compound to watch in coming years.